Cas no 1696172-82-3 ({1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-dien-11-yl}methanol)

• Product Name: {1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-dien-11-yl}methanol
• CAS No: 1696172-82-3
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5707566
• PubChem ID: 136837761
• Update Time: 2025-08-03

{1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-dien-11-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1696172-82-3
• {1,8,10,12-tetraazatricyclo[7.3.0.0,2,6]dodeca-9,11-dien-11-yl}methanol
• EN300-1118064
• 1H-Cyclopenta[e][1,2,4]triazolo[1,5-a]pyrimidine-2-methanol, 5,5a,6,7,8,8a-hexahydro-
• {1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-dien-11-yl}methanol

• Inchi： 1S/C9H14N4O/c14-5-8-11-9-10-4-6-2-1-3-7(6)13(9)12-8/h6-7,14H,1-5H2,(H,10,11,12)
• InChI Key： FRBPPYYVBKOTSF-UHFFFAOYSA-N
• SMILES： OCC1N=C2NCC3CCCC3N2N=1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 317.1±44.0 °C(Predicted)
• pka: 13.22±0.10(Predicted)

Additional information on {1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-dien-11-yl}methanol

Compound CAS No. 1696172-82-3: {1,8,10,12-Tetraazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-11-yl}Methanol

The compound with CAS number 1696172-82-3, known as {1,8,10,12-tetraazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-11-yl}methanol, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with multiple nitrogen atoms incorporated into its structure, making it a tetrazine derivative. The molecule's unique architecture consists of a tricyclic system with four nitrogen atoms and a methanol group attached at the 1-position of the central ring system.

Recent studies have highlighted the potential of this compound in various fields due to its distinctive electronic properties and structural stability. Researchers have explored its application in the development of advanced materials for optoelectronic devices and as a precursor for synthesizing other nitrogen-rich heterocyclic compounds. The presence of multiple conjugated double bonds in the molecule contributes to its strong absorption in the visible spectrum, making it a candidate for use in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs).

The synthesis of {1,8,10,12-tetraazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-11-yl}methanol involves a multi-step process that typically begins with the preparation of precursor molecules containing the necessary nitrogen atoms and aromatic rings. One common approach involves the use of diazene intermediates and subsequent cyclization reactions under high-pressure conditions to form the tricyclic system. The methanol group is introduced in a final step through nucleophilic substitution or addition reactions.

One of the most intriguing aspects of this compound is its thermal stability and resistance to oxidative degradation under high-energy conditions. This property has led to its consideration as a potential additive in high-performance polymers and composites used in aerospace and automotive industries. Additionally, preliminary studies suggest that this compound may exhibit biocompatibility when incorporated into biomedical materials such as drug delivery systems or tissue engineering scaffolds.

In terms of environmental impact and safety considerations, {tetraazatricyclo}methanol derivatives have been shown to exhibit low toxicity profiles when tested under controlled laboratory conditions. However, further research is required to fully understand their long-term effects on ecosystems and human health.

The ongoing research into this compound continues to uncover new applications across diverse scientific disciplines. For instance, recent advancements in computational chemistry have enabled researchers to model the electronic properties of this molecule at an unprecedented level of detail using density functional theory (DFT) calculations. These insights are paving the way for tailored modifications that could enhance its performance in specific applications.

In conclusion, {compound CAS No 845545} represents a fascinating example of how complex molecular architectures can be harnessed for innovative technological solutions across multiple industries.